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Compound of Interest

Compound Name: Diallyl terephthalate

An In-depth Technical Guide to the Physical Properties of Diallyl Terephthalate: Density and
Refractive Index

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of two key physical properties of diallyl
terephthalate (DAT): density and refractive index. Diallyl terephthalate is a monomer used in
the synthesis of optical materials, making the precise characterization of its physical properties
crucial for the development and quality control of resulting polymers.[1] This document
compiles quantitative data from various sources, outlines typical experimental methodologies
for these measurements, and presents a logical diagram illustrating the relationship between
the substance and its physical characteristics.

Core Physical Properties

Diallyl terephthalate is a colorless to pale yellow liquid at room temperature, recognized for its
low viscosity and solubility in organic solvents.[2] Its primary application lies in the production of
unsaturated polyester resins and as a crosslinking agent in polymer formulations.[2]

Quantitative Data

The density and refractive index of diallyl terephthalate have been reported in several
chemical databases and supplier specifications. The following table summarizes these values
for easy reference and comparison.
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Physical Property Value Source
Density 1.121 g/cm3 ChemBK[1]
1.1 +0.1 g/cm? ECHEMI[3]

1.12 g/mL Alfa Chemistry[4]

Refractive Index 1.526 ChemBKJ1]
1.524 ECHEMI[3]

1.53 Alfa Chemistry[4]

Experimental Protocols

While specific experimental protocols for diallyl terephthalate are not detailed in the available
literature, standard methods for determining the density and refractive index of liquids are
applicable.

Density Measurement

The density of a liquid like diallyl terephthalate is typically determined using a pycnometer or
a digital density meter.

Methodology using a Pycnometer:

» Cleaning and Calibration: The pycnometer, a glass flask with a close-fitting ground glass
stopper with a capillary tube through it, is thoroughly cleaned, dried, and weighed empty
(m_p). It is then filled with a reference substance of known density, such as deionized water,
at a controlled temperature, and weighed again (m_p+w).

o Sample Measurement: The pycnometer is emptied, dried, and filled with diallyl
terephthalate at the same controlled temperature. It is then weighed (m_p+s).

o Calculation: The density of the sample (p_s) is calculated using the following formula:

p_s =((m_p+s-m_p)/(m_p+w-m_p)) *p_w
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where p_w is the density of the reference substance (water) at the experimental
temperature.

Refractive Index Measurement

The refractive index of diallyl terephthalate, a measure of how light propagates through it, is
commonly measured using an Abbe refractometer or a digital refractometer.

Methodology using an Abbe Refractometer:

o Calibration: The refractometer is calibrated using a standard reference material with a known
refractive index, such as distilled water.

o Sample Application: A few drops of diallyl terephthalate are placed on the surface of the
measuring prism.

e Measurement: The prism is closed, and the light source is activated. The user looks through
the eyepiece and adjusts the control knob until the boundary between the light and dark
regions is sharp and centered in the crosshairs.

o Reading: The refractive index is then read directly from the instrument's scale. Temperature
control is crucial for accurate measurements, as the refractive index is temperature-
dependent.

Logical Relationships

The following diagram illustrates the fundamental relationship between the chemical
compound, diallyl terephthalate, and its inherent physical properties of density and refractive
index.
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Relationship between Diallyl Terephthalate and its Physical Properties

Diallyl Terephthalate
(C14H1404)
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Determined by Determined by
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Click to download full resolution via product page

Caption: Logical flow from substance to its physical properties and measurement methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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